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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388

Vat Red 15 Powder: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Vat Red 15 powder. The information is curated for professionals in research, scientific analysis,
and drug development, with a focus on structured data, detailed experimental protocols, and
conceptual visualizations to support advanced applications.

Physical and Chemical Properties

Vat Red 15, also known as C.l. Vat Red 15 and Bordeaux RR, is a synthetic organic pigment
belonging to the anthraquinone class of dyes.[1][2] It is characterized by its purple-red hue and
is widely utilized in the textile and ink industries for its excellent fastness properties.[3][4]

Quantitative Data Summary

The physical and chemical properties of Vat Red 15 are summarized in the tables below. Data
has been compiled from various sources, and discrepancies have been noted where
applicable.
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Identifier Value Reference
CAS Number 4216-02-8 [1][2]
C.l. Number 71100 [1]
Molecular Formula C26H12N402 or C27H13N30:2 [1][5]
Molecular Weight 412.4 g/mol or 411.41 g/mol [1][5]
Appearance Purple-red to dark red powder [3][4]
Property Value Reference
Melting Point 490-492 °C [5]
N ] 906.7 °C at 760 mmHg
Boiling Point ) ) [5]
(Predicted, likely decomposes)
Density 1.66 g/cm3 [5]
Insoluble in water, acetone,
and ethanol. Slightly soluble in
Solubility chloroform, pyridine, and [2][3]
toluene. Soluble in o-
chlorophenol.
Fastness Property Rating/Value Reference
Light Fastness 5-6to7 [41[6]
Washing Fastness 4-5 [7]
Rubbing Fastness 3-4 [7]
Chlorine Bleach 4-5 [7]

Experimental Protocols

The following are detailed methodologies for the characterization of Vat Red 15 powder. These
protocols are based on standard analytical techniques for solid organic compounds and
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pigments.

Melting Point Determination

The high melting point of Vat Red 15 necessitates the use of a high-temperature melting point
apparatus.

» Apparatus: Digital melting point apparatus with a high-temperature range (e.g., Mel-Temp or
similar).

e Procedure:

o A small amount of finely ground, dry Vat Red 15 powder is packed into a capillary tube to
a height of 2-3 mm.[8]

o The capillary tube is placed in the heating block of the apparatus.

o Arapid heating rate is used to determine an approximate melting range. The apparatus is
then allowed to cool.[8]

o A second determination is performed with a slow heating rate (1-2 °C per minute) starting
from approximately 20 °C below the approximate melting point.[9]

o The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the sample is recorded as the melting point.[9]

Thermal Stability (Thermogravimetric Analysis - TGA)

Given the high predicted boiling point, TGA is a more suitable method for determining the
thermal stability and decomposition profile of Vat Red 15.

o Apparatus: Thermogravimetric Analyzer.
e Procedure:

o Asmall, precisely weighed sample of Vat Red 15 (5-10 mg) is placed in the TGA sample
pan.
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o The furnace is sealed, and the system is purged with an inert gas (e.g., nitrogen) to
prevent oxidative degradation.[10]

o The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature
range (e.g., 25 °C to 1000 °C).

o The mass of the sample is continuously monitored as a function of temperature.

o The resulting TGA curve (mass vs. temperature) is analyzed to identify the onset of
decomposition and subsequent mass loss steps.[11]

Solubility Determination

This protocol provides a qualitative and semi-quantitative assessment of solubility in various
solvents.

» Apparatus: Analytical balance, vortex mixer, centrifuge, spectrophotometer.
e Procedure:
o To a series of vials, add a precisely weighed amount of Vat Red 15 (e.g., 1 mg).

o Add a fixed volume (e.g., 1 mL) of the desired solvent (e.g., water, ethanol, toluene, o-
chlorophenol) to each vial.

o Agitate the vials at a constant temperature for a prolonged period (e.g., 24 hours) to
ensure equilibrium is reached.

o Centrifuge the vials to pellet the undissolved solid.
o Carefully remove a known volume of the supernatant.

o For solvents in which Vat Red 15 exhibits some color, the concentration can be
determined using a UV-Vis spectrophotometer by comparing the absorbance to a
calibration curve. For other solvents, the solvent can be evaporated, and the mass of the
dissolved solid can be determined gravimetrically.

Spectroscopic Analysis
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Ultraviolet-Visible (UV-Vis) Spectroscopy

o Apparatus: UV-Vis Spectrophotometer.

e Procedure:

o Prepare a dilute solution of Vat Red 15 in a suitable solvent where it is soluble (e.g., o-
chlorophenol).

o Use the pure solvent as a blank to zero the spectrophotometer.

o Record the absorbance spectrum over a range of wavelengths (e.g., 200-800 nm).[12]

o Identify the wavelength(s) of maximum absorbance (Amax).

Fourier-Transform Infrared (FT-IR) Spectroscopy

o Apparatus: FT-IR Spectrometer, typically with an Attenuated Total Reflectance (ATR)
accessory.

e Procedure:

o A small amount of the dry Vat Red 15 powder is placed directly onto the ATR crystal.

o Pressure is applied to ensure good contact between the sample and the crystal.

o Abackground spectrum of the empty ATR crystal is recorded.

o The sample spectrum is then recorded.

o The resulting spectrum is analyzed to identify characteristic absorption bands
corresponding to the functional groups present in the molecule.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to its insolubility in common NMR solvents, solid-state NMR (ssSNMR) is the most
appropriate technique for the structural elucidation of Vat Red 15 powder.

o Apparatus: Solid-State NMR Spectrometer with a magic-angle spinning (MAS) probe.
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e Procedure:
o The finely powdered Vat Red 15 sample is packed into an MAS rotor.[13]

o The rotor is placed in the NMR probe and spun at a high speed (e.g., 10-15 kHz) at the
magic angle (54.74°) to average out anisotropic interactions.[14]

o Cross-polarization (CP) techniques are typically used to enhance the signal of low-
abundance nuclei like 3C.

o 13C and other relevant NMR spectra are acquired.

o The chemical shifts are analyzed to provide information about the carbon framework and
molecular structure of the compound.[15]

Visualizations
Vat Dyeing Process Workflow

The following diagram illustrates the key stages of applying Vat Red 15 to cotton fabric, a
process central to its industrial application. This workflow highlights the chemical
transformations the dye undergoes to achieve its characteristic high fastness.
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Workflow of the vat dyeing process for cotton with Vat Red 15.

Generalized Mechanism of Anthraquinone-Based
Anticancer Agents

While Vat Red 15 is not used in medicine, its core chemical structure, anthraquinone, is the
foundation for a class of important anticancer drugs (e.g., Doxorubicin, Mitoxantrone).[2][16]
For professionals in drug development, understanding this relationship is crucial. The following
diagram illustrates the generalized mechanisms by which these related compounds exert their
cytotoxic effects.
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Generalized mechanism of action for anthraquinone-based anticancer drugs.

Safety Information

Vat Red 15 is a stable powder under normal conditions. However, it may cause skin, eye, and
respiratory irritation. It is harmful if swallowed.[17] Appropriate personal protective equipment,
including gloves, safety goggles, and a respirator to avoid dust inhalation, should be used
when handling the powder.[17] It is incompatible with strong oxidizing and reducing agents.[17]
For detailed safety information, refer to the product's Safety Data Sheet (SDS).[1][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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